6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10F4N4S
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 6-[(4-fluorophenyl)methyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10F4N4S/c18-13-7-1-10(2-8-13)9-14-24-25-15(22-23-16(25)26-14)11-3-5-12(6-4-11)17(19,20)21/h1-8H,9H2
• InChI Key: OXSWSCRTROTXPG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F)F

Description

6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicine and drug development. This compound belongs to the class of triazolo-thiadiazoles and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied extensively. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been shown to have a positive effect on the immune system and can help in the treatment of various autoimmune diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its limitations include its low solubility in water and its potential side effects on the body.

Future Directions

There are several future directions for the study of 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include exploring its potential use in the treatment of various diseases such as cancer, autoimmune diseases, and inflammatory disorders. It could also be studied for its potential use as a drug delivery system and as a tool for studying the mechanism of action of various enzymes and proteins in the body.
In conclusion, 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in various scientific studies. Its potential applications in medicine and drug development make it a valuable compound for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-(trifluoromethyl)benzoyl chloride with 4-amino-5-(4-fluorobenzyl)-2-mercapto-1,2,4-triazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The potential applications of 6-(4-Fluorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been studied extensively for its potential use in drug development and as a therapeutic agent for various diseases. It has also shown promising results in cancer research, where it has been found to inhibit the growth of cancer cells.